Cas no 30168-23-1 (Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)-)

• Product Name: Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)-
• CAS No: 30168-23-1
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD00169825
• CID: 305041
• PubChem ID: 121646
• Update Time: 2025-05-24

Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)-
• 4-tricyclo (5.2.1.0 2,6)dec-8-ylidenbutanal
• 4-(TRICYCLO(5.2.1.0)DECYLIDENE-8)BUTANAL
• Dupical
• 4-[Tricyclo[5,2,1,O2,6] decyliden-8]butanal
• 4-(octahydro-4,7-methano-5h-inden-5-ylidene)butanal
• 4-tricyclodecylidene butanal
• 4-(octahydro-4,7-methano-5h-inden-5-ylidene)-butana
• 4-(tricyclo(5.2.1.0'2,6)dec-8-ylidene)butyraldehyde

• MDL： MFCD00169825
• Inchi： 1S/C14H20O/c15-7-2-1-4-10-8-11-9-14(10)13-6-3-5-12(11)13/h4,7,11-14H,1-3,5-6,8-9H2
• InChI Key： WFEISWUNAJPLRX-UHFFFAOYSA-N
• SMILES： O=CCCC=C1CC2CC1C1CCCC12

Computed Properties

• Exact Mass: 204.15100
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.9611 (rough estimate)
• Boiling Point: 282.82°C (rough estimate)
• Refractive Index: 1.4700 (estimate)
• PSA: 17.07000
• LogP: 3.34800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)-

Comprehensive Overview of Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)- (CAS No. 30168-23-1): Properties, Applications, and Industry Trends

Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)-, identified by its CAS No. 30168-23-1, is a specialized organic compound with a unique molecular structure. This compound belongs to the family of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a complex bicyclic framework. The octahydro-4,7-methano-5H-inden-5-ylidene moiety imparts distinct steric and electronic properties, making it valuable in various industrial and research applications.

In recent years, the demand for structurally complex aldehydes like Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)- has surged due to their role in fragrance synthesis, pharmaceutical intermediates, and advanced material science. Users frequently search for terms such as "sustainable aldehyde derivatives", "green chemistry applications of bicyclic compounds", and "CAS 30168-23-1 suppliers", reflecting growing interest in eco-friendly and high-performance chemicals.

The compound's molecular stability and reactivity are key topics in academic forums. Researchers often investigate its potential as a precursor for chiral catalysts or flavor enhancers. Notably, its bicyclic structure aligns with trends in bio-based chemical design, a hot topic in 2024 as industries shift toward renewable resources. Discussions on platforms like ResearchGate highlight queries such as "How to optimize the synthesis of CAS 30168-23-1?" and "Safety data for Butanal derivatives."

From an industrial perspective, Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)- is often utilized in niche markets. Its olfactory properties make it a candidate for high-end perfumery, where consumers prioritize long-lasting and unique scent profiles. SEO analytics reveal related searches like "natural alternatives to synthetic aldehydes" and "performance of bicyclic aldehydes in cosmetic formulations."

Technological advancements in analytical characterization (e.g., GC-MS, NMR) have enabled precise quality control for this compound. Laboratories emphasize batch-to-batch consistency, addressing common user concerns about purity standards (e.g., searches for "CAS 30168-23-1 HPLC grade"). Regulatory compliance, particularly in the EU and North America, also drives interest in certification documentation for this chemical.

Emerging applications in agrochemicals and functional materials further elevate the relevance of 30168-23-1. For instance, its derivatization potential is explored in slow-release fertilizers and polymeric coatings. These align with global trends toward smart farming and advanced material engineering, frequently searched alongside "specialty aldehydes in agriculture."

In conclusion, Butanal,4-(octahydro-4,7-methano-5H-inden-5-ylidene)- represents a versatile compound bridging multiple sectors. Its structural uniqueness and functional adaptability position it as a subject of ongoing innovation, meeting the demands of sustainability-driven markets. Future research may focus on scalable production methods and novel derivatives, answering popular queries like "Next-gen applications of bicyclic aldehydes."